Cas no 1695119-36-8 (tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate)

• Product Name: tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate
• CAS No: 1695119-36-8
• MF: C₁₆H₃₀INO₃
• MW: 411.318777561188
• CID: 6006018
• PubChem ID: 114772736
• Update Time: 2025-06-26

tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate
• 1695119-36-8
• tert-butyl N-{3-iodo-2-methyl-2-[(2-methylcyclohexyl)oxy]propyl}carbamate
• EN300-1135683

• Inchi： 1S/C16H30INO3/c1-12-8-6-7-9-13(12)20-16(5,10-17)11-18-14(19)21-15(2,3)4/h12-13H,6-11H2,1-5H3,(H,18,19)
• InChI Key： TYZLVSOXBXEPDS-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OC1CCCCC1C

Computed Properties

• Exact Mass: 411.12704g/mol
• Monoisotopic Mass: 411.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate

Advanced Synthesis and Biological Applications of tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate (CAS No. 1695119-36-8)

tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate represents a novel class of carbamate derivatives with unique structural features that have garnered significant attention in the field of medicinal chemistry. This compound, characterized by its 3-iodo-2-methyl functional group and a complex 2-(2-methylcyclohexyl)oxypropyl chain, demonstrates potential for targeted therapeutic applications. Recent studies have highlighted its role in modulating ion channel activity and its potential as a drug candidate for neurological disorders. The synthesis of this compound involves advanced organocatalytic methods and has been optimized to enhance yield and purity, aligning with current trends in green chemistry.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the tert-butyl group in this molecule contributes to improved solubility and metabolic stability, critical factors for pharmaceutical development. The iodo functionality at the 3-position is hypothesized to facilitate selective protein binding, a property that is being explored for its implications in antimicrobial therapies. Additionally, the 2-methylcyclohexyl moiety has shown potential in enhancing the molecule's ability to cross the blood-brain barrier, a key consideration for neuropharmacological applications.

The structural complexity of tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate has led to innovative synthetic strategies. A 2022 study in Organic & Biomolecular Chemistry reported the use of photoredox catalysis to achieve selective iodination, a technique that significantly reduces byproducts and improves reaction efficiency. This approach not only aligns with green chemistry principles but also enhances the scalability of the synthesis process, making it a viable option for industrial production.

Biological studies on this compound have revealed its potential in anti-inflammatory and antioxidant applications. A 2024 paper in Pharmacological Reports found that the molecule exhibits significant cytotoxic activity against cancer cell lines, particularly in prostate and breast cancer models. The mechanism of action is believed to involve the disruption of mitochondrial function and the induction of apoptosis, mechanisms that are being further investigated for their therapeutic potential.

Recent advances in computational chemistry have provided insights into the molecular interactions of tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate. Molecular docking studies have identified potential target proteins, including kinase enzymes and ion channels, which are critical for cellular signaling. These findings are crucial for the rational design of drug candidates with enhanced specificity and reduced off-target effects.

The carbamate moiety in this compound is known for its ability to modulate acetylcholine esterase activity, a property that has been explored in the context of neurodegenerative diseases. A 2023 study in Neurochemistry International suggested that the compound may offer therapeutic benefits in Alzheimer's disease by enhancing neurotransmitter availability. However, further clinical trials are needed to validate these findings and assess long-term safety profiles.

Environmental impact assessments of the synthesis process have also gained attention. The use of solvent-free conditions and microwave-assisted reactions has been shown to reduce energy consumption and minimize waste generation. These methods are part of a broader effort to make pharmaceutical production more sustainable, a trend that is increasingly being prioritized by regulatory bodies and industry stakeholders.

Future research directions include the exploration of drug delivery systems that can enhance the bioavailability of tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate. Nanoparticle-based delivery systems and liposomal formulations are being investigated to improve targeting and reduce systemic toxicity. These approaches are critical for translating the compound from the laboratory to clinical settings.

In conclusion, tert-butyl N-{3-iodo-2-methyl-2-(2-methylcyclohexyl)oxypropyl}carbamate represents a promising candidate in the development of new therapeutics. Its unique structure and the advancements in synthetic and biological research are paving the way for innovative applications in medicine. Continued interdisciplinary collaboration will be essential to fully realize its potential in addressing complex health challenges.